(2R)-4-Cyclohexyl-2-methylbutanoic acid

• IUPAC Name: (2R)-4-cyclohexyl-2-methylbutanoic acid
• InChI: InChI=1S/C11H20O2/c1-9(11(12)13)7-8-10-5-3-2-4-6-10/h9-10H,2-8H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key: VXCKXSDBEHODLH-SECBINFHSA-N
• Canonical SMILES: CC(CCC1CCCCC1)C(=O)O
• Isomeric SMILES: C[C@H](CCC1CCCCC1)C(=O)O
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol

Description

The description of an organic compound like “(2R)-4-Cyclohexyl-2-methylbutanoic acid” would typically include its molecular formula, molecular weight, and structural formula. The compound’s IUPAC name can also provide information about its structure.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired product. The choice of reactants, solvents, catalysts, temperature, and pressure can all influence the outcome of the synthesis.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of an organic compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions it undergoes can provide insights into its chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its reactivity with common reagents.

Mechanism of Action

If the compound has biological activity, studies would be conducted to determine its mechanism of action. This could involve in vitro studies with cells or enzymes, or in vivo studies in animals.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicology studies. This can include determining its LD50 (the dose that is lethal to 50% of a population), as well as any potential for causing cancer, genetic mutations, or birth defects.

Future Directions

The future directions for research on a compound would depend on its properties and potential applications. This could involve further studies to optimize its synthesis, investigations into new reactions, or development of new applications in areas such as medicine or materials science.